Cas no 2103785-91-5 (2-hydroxy-2-(oxan-2-yl)acetic acid)

• Product Name: 2-hydroxy-2-(oxan-2-yl)acetic acid
• CAS No: 2103785-91-5
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• CID: 6148727
• PubChem ID: 56974907
• Update Time: 2025-06-11

2-hydroxy-2-(oxan-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-(oxan-2-yl)acetic acid
• EN300-1820806
• 2103785-91-5

• Inchi： 1S/C7H12O4/c8-6(7(9)10)5-3-1-2-4-11-5/h5-6,8H,1-4H2,(H,9,10)
• InChI Key： LLNBOTDVXFMPER-UHFFFAOYSA-N
• SMILES： O1CCCCC1C(C(=O)O)O

Computed Properties

• Exact Mass: 160.07355886g/mol
• Monoisotopic Mass: 160.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-hydroxy-2-(oxan-2-yl)acetic acid

2-Hydroxy-2-(Oxan-2-yl)acetic Acid (CAS No. 2103785-91-5): An Overview of Its Structure, Properties, and Applications

2-Hydroxy-2-(oxan-2-yl)acetic acid (CAS No. 2103785-91-5) is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound, also known as HOOCCH(OH)C₄H₈O, is characterized by its distinct molecular structure and chemical properties, which make it a valuable component in numerous research and industrial processes.

The molecular formula of 2-hydroxy-2-(oxan-2-yl)acetic acid is C₉H₁₆O₄, and its molecular weight is approximately 184.21 g/mol. The compound features a carboxylic acid group (-COOH), a hydroxyl group (-OH), and a tetrahydrofuran (oxane) ring, which collectively contribute to its unique reactivity and solubility characteristics. These functional groups enable the compound to participate in a wide range of chemical reactions, making it a versatile building block in organic synthesis.

In terms of physical properties, 2-hydroxy-2-(oxan-2-yl)acetic acid is a white crystalline solid at room temperature with a melting point of around 100°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. This solubility profile makes it suitable for use in both aqueous and non-aqueous reaction media, enhancing its utility in various synthetic protocols.

The chemical stability of 2-hydroxy-2-(oxan-2-yl)acetic acid is another important aspect to consider. Under standard laboratory conditions, the compound is stable and does not readily undergo degradation or decomposition. However, it can react with strong acids or bases, leading to the formation of esters or salts. This reactivity can be harnessed for the synthesis of more complex molecules or for the preparation of functionalized derivatives.

In the field of pharmaceutical research, 2-hydroxy-2-(oxan-2-yl)acetic acid has shown promise as a potential drug candidate or intermediate. Recent studies have explored its biological activity and pharmacological properties. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit anti-inflammatory and anti-cancer activities. The hydroxyl and carboxylic acid groups provide sites for further functionalization, allowing for the design of compounds with enhanced therapeutic potential.

Beyond pharmaceutical applications, 2-hydroxy-2-(oxan-2-yl)acetic acid has found use in materials science. Its ability to form stable complexes with metal ions makes it an attractive ligand for the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. The tetrahydrofuran ring provides additional structural rigidity, which can enhance the mechanical properties of these materials.

In the context of chemical synthesis, 2-hydroxy-2-(oxan-2-yl)acetic acid serves as a valuable starting material for the preparation of more complex organic molecules. Its reactivity with nucleophiles and electrophiles allows for the introduction of various functional groups through substitution reactions. For example, esterification reactions can be used to create ester derivatives with different alkyl or aryl substituents. These derivatives can then be further modified to produce compounds with specific functionalities or biological activities.

The environmental impact of 2-hydroxy-2-(oxan-2-yl)acetic acid is an important consideration for its industrial use. Studies have shown that the compound is biodegradable under aerobic conditions and does not persist in the environment for extended periods. This characteristic makes it a more environmentally friendly option compared to some other organic compounds used in similar applications.

In conclusion, 2-hydroxy-2-(oxan-2-yl)acetic acid (CAS No. 2103785-91-5) is a multifunctional organic compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and chemical properties make it a valuable component in various research and industrial processes. Ongoing research continues to uncover new uses and potential benefits of this compound, further solidifying its importance in the scientific community.